1-(2,5-dimethylbenzyl)-N-(4-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(2,5-dimethylbenzyl)-N-(4-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide, also known as DM-Nitrophen, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DM-Nitrophen is a dihydropyridine derivative that has been extensively studied for its biological and pharmacological properties.
Scientific Research Applications
Vasodilating Activities
Research into dihydropyridine derivatives, such as those structurally related to the specified compound, shows significant interest in their vasodilating properties. These compounds have been investigated for their potential as cerebral vasodilators, with studies focusing on their synthesis, characterization, and biological evaluation. For instance, certain dihydropyridine compounds have demonstrated potent vasodilating activities, which are valuable in the treatment of cardiovascular diseases due to their effects on vascular smooth muscles (Suh et al., 1990).
Antitubercular Agents
Another area of application for dihydropyridine derivatives is their potential use as antitubercular agents. Studies have synthesized new unsymmetrical 1,4-dihydropyridine derivatives, showing significant activity against Mycobacterium tuberculosis. This research not only adds to the arsenal of antitubercular drugs but also opens up new pathways for the development of novel therapeutic agents targeting tuberculosis (Gevariya et al., 2001).
Calcium Channel Antagonism
Dihydropyridines are well recognized for their calcium channel antagonist properties, making them a cornerstone in the treatment of hypertension and related cardiovascular disorders. The synthesis and characterization of these compounds, including studies on their crystal structures and pharmacological activities, contribute to understanding their mechanism of action as calcium channel blockers. Such research underpins the development of new drugs with improved efficacy and safety profiles for cardiovascular diseases (Triggle et al., 1980).
properties
IUPAC Name |
1-[(2,5-dimethylphenyl)methyl]-N-(4-nitrophenyl)-2-oxopyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19N3O4/c1-14-5-6-15(2)16(12-14)13-23-11-3-4-19(21(23)26)20(25)22-17-7-9-18(10-8-17)24(27)28/h3-12H,13H2,1-2H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JVSTYBJHHQSQIC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)CN2C=CC=C(C2=O)C(=O)NC3=CC=C(C=C3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2,5-dimethylbenzyl)-N-(4-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.